![molecular formula C9H9NO4 B3058420 5-Carbamoyl-2-methoxybenzoic acid CAS No. 89366-41-6](/img/structure/B3058420.png)
5-Carbamoyl-2-methoxybenzoic acid
Overview
Description
5-Carbamoyl-2-methoxybenzoic acid is a chemical compound with the molecular formula C9H9NO4 and a molecular weight of 195.17 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9NO4/c1-14-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4H,1H3,(H2,10,11)(H,12,13) . This indicates the presence of a methoxy group and a carbamoyl group attached to a benzoic acid core .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 215-216 degrees Celsius .Scientific Research Applications
Chemical Synthesis and Compound Isolation
5-Carbamoyl-2-methoxybenzoic acid is associated with research in chemical synthesis and compound isolation. For instance, a study on sea sponge Didiscus sp. led to the isolation of 3,5-Dibromo-2-methoxybenzoic acid, indicating the relevance of similar compounds in marine biology and natural product chemistry (Utkina et al., 1998).
Bioactive Compound Research
Research into bioactive compounds involves this compound and its derivatives. The marine-derived fungus Aspergillus carneus was found to produce phenyl ether derivatives, including compounds related to this compound, demonstrating antioxidant activities (Xu et al., 2017).
Organic Chemistry and Synthesis Techniques
In organic chemistry, methodologies for the synthesis of various 2-methoxybenzoic acid derivatives have been developed. These methods facilitate the preparation of compounds like this compound for diverse applications (Nguyen et al., 2006).
Material Science and Photostabilization
The compound has relevance in material science, particularly in the context of photostabilization. Studies on benzoic acid derivatives, including compounds similar to this compound, have investigated their roles as stabilizers in polymers and other materials (Soltermann et al., 1995).
Enzymatic Reactions and Biological Processes
The compound is also significant in studies of enzymatic reactions and biological processes. For example, dicamba monooxygenase, which catalyzes oxidative demethylation of dicamba (a related compound), has been structurally characterized, indicating the importance of such compounds in biochemical pathways (Dumitru et al., 2009).
Safety and Hazards
The safety information for 5-Carbamoyl-2-methoxybenzoic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
Similar compounds often interact with enzymes or receptors in the body, altering their function and leading to changes in cellular processes .
Mode of Action
It’s known that such compounds often work by binding to their target molecules and modulating their activity . This can lead to changes in cellular processes, such as signal transduction or metabolic pathways.
Biochemical Pathways
For example, if the compound targets an enzyme involved in a specific metabolic pathway, it could potentially alter the function of that pathway .
Pharmacokinetics
The compound’s molecular weight is 19517, which may influence its absorption and distribution within the body .
Result of Action
The compound’s interaction with its targets can lead to changes in cellular processes, potentially resulting in observable physiological effects .
Action Environment
Factors such as temperature, ph, and the presence of other molecules can potentially affect the compound’s stability and its interaction with target molecules .
Properties
IUPAC Name |
5-carbamoyl-2-methoxybenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4/c1-14-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4H,1H3,(H2,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YODFKNSUHOLONI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40529629 | |
Record name | 5-Carbamoyl-2-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40529629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89366-41-6 | |
Record name | 5-Carbamoyl-2-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40529629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-carbamoyl-2-methoxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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